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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15522960

Disclaimer: A specific Safety Data Sheet (SDS) for ABBV-467 is not publicly available. This
guidance is based on best practices for handling potent, investigational compounds and should
be supplemented by a thorough internal risk assessment and adherence to all institutional and
regulatory safety protocols.

As a potent and selective MCL-1 inhibitor, ABBV-467 is a valuable tool in cancer research.[1]
Due to its cytotoxic potential, demonstrated by its ability to induce apoptosis in cancer cell lines,
stringent safety measures are imperative to protect researchers and the laboratory
environment.[2][3][4] This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to support the safe and effective use of
ABBV-467 in a research setting.

Personal Protective Equipment (PPE)

The primary route of exposure to potent compounds in a laboratory setting includes inhalation
of aerosols, skin contact, and accidental ingestion. Therefore, a multi-layered approach to PPE
is critical. The following table summarizes the recommended PPE for various laboratory
activities involving ABBV-467.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
N95/N100 respirator-
Disposable, solid-front lab coat
with tight-fitting cuffs- Double-
gloving (e.g., nitrile gloves)-
Disposable sleeves- Safety
glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential. Double-gloving
provides an extra barrier

against contamination.

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills exists.
Engineering controls like a
fume hood are the primary

means of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate gloves for the

solvent and compound

Focus on preventing skin
contact and eye exposure. The
specific procedure will dictate
the level of containment

needed.

Operational and Disposal Plans

A clear and well-defined workflow for handling and disposing of ABBV-467 and associated

waste is crucial to minimize the risk of exposure and environmental contamination.

Experimental Workflow for Safe Handling and Disposal
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Preparation

Don Appropriate PPE

'

Weigh ABBV-467 in a
Ventilated Enclosure

'

Dissolve in Appropriate Solvent
in a Fume Hood

Experimjentation

Conduct Experiment

Cleanup & Decontamination

Decontaminate Work Surfaces

'

Doff PPE Correctly

Waste Mgnagement

Segregate Contaminated Waste

'

Label as 'Hazardous Waste'

'

Store in a Secure, Designated Area

'

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

General workflow for the safe handling and disposal of ABBV-467.
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Detailed Disposal Procedures

All materials that come into contact with ABBV-467 must be treated as hazardous waste. This
includes, but is not limited to:

e Unused Compound: Dispose of through a certified hazardous waste vendor.

o Contaminated Labware (e.g., vials, pipette tips): Collect in a designated, puncture-resistant,
and sealed container. Label as "Hazardous Waste" with the compound's name.

o Contaminated PPE (e.g., gloves, lab coat): Carefully doff PPE to avoid self-contamination
and place it in a sealed bag or container labeled as hazardous waste.

» Liquid Waste: Collect all liquid waste containing ABBV-467 in a clearly labeled, sealed, and
appropriate waste container.

All waste disposal must be carried out in accordance with local, state, and federal regulations.

[2](5](6]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the
contamination and mitigate exposure risks.

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Don Appropriate PPE: At a minimum, this should include a respirator, double gloves, a
disposable gown, and eye protection.

o Contain the Spill: Use a chemical spill kit with absorbent pads to cover and contain the spill.
For powdered spills, gently cover with damp absorbent material to avoid creating dust.

o Clean the Area: Once the spill is absorbed, carefully clean the area with an appropriate
deactivating solution or detergent and water.

o Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as
hazardous waste.
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» Report the Spill: Report the incident to the laboratory supervisor and the institution's
environmental health and safety department.

By adhering to these stringent safety protocols, researchers can safely handle ABBV-467,
enabling continued investigation into its therapeutic potential while ensuring a safe laboratory
environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. research.cuanschutz.edu [research.cuanschutz.edu]
o 3. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]

e 4. ipservices.care [ipservices.care]

» 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 6. rxdestroyer.com [rxdestroyer.com]
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handling-abbv-467]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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